Cas no 1805518-67-5 (3-Bromo-5-Chloro-4-fluorophenol)

• Product Name: 3-Bromo-5-Chloro-4-fluorophenol
• CAS No: 1805518-67-5
• MF: C₆H₃BrClFO
• MW: 225.442823648453
• MDL: MFCD28166393
• CID: 4617900
• PubChem ID: 91658847
• Update Time: 2025-10-21

3-Bromo-5-Chloro-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-Chloro-4-fluorophenol
• CS-0095757
• EN300-4698484
• 1805518-67-5
• SCHEMBL19616852
• AKOS026671151
• MFCD28166393
• AS-43898
• DB-086062

• MDL： MFCD28166393
• Inchi： 1S/C6H3BrClFO/c7-4-1-3(10)2-5(8)6(4)9/h1-2,10H
• InChI Key： YBLPEACXXWQZDV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)O)Cl)F

Computed Properties

• Exact Mass: 223.90398g/mol
• Monoisotopic Mass: 223.90398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 3-Bromo-5-Chloro-4-fluorophenol

Recent Advances in the Application of 3-Bromo-5-Chloro-4-fluorophenol (CAS: 1805518-67-5) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-5-Chloro-4-fluorophenol (CAS: 1805518-67-5) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This halogenated phenol derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the construction of complex pharmacophores. Recent studies have explored its utility in medicinal chemistry, where its electron-withdrawing substituents enable precise modulation of molecular interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key building block in the development of kinase inhibitors. Researchers utilized 3-Bromo-5-Chloro-4-fluorophenol to introduce halogen-bonding motifs that significantly enhanced target binding affinity. The strategic placement of bromine, chlorine, and fluorine atoms allowed for optimal interactions with hydrophobic pockets in the ATP-binding site of various kinases, leading to improved selectivity profiles.

In pharmaceutical synthesis, this compound has shown particular promise in the preparation of PROTACs (Proteolysis Targeting Chimeras). A recent Nature Chemical Biology publication highlighted its use in constructing E3 ligase-binding moieties, where the halogen pattern proved critical for maintaining the proper spatial orientation required for effective protein degradation. The CAS 1805518-67-5 intermediate enabled researchers to achieve higher yields in multi-step syntheses compared to similar phenolic derivatives.

Analytical characterization studies using advanced techniques such as NMR crystallography and density functional theory (DFT) calculations have provided new insights into the molecular properties of 3-Bromo-5-Chloro-4-fluorophenol. These investigations revealed unexpected conformational preferences that may explain its superior performance in certain synthetic applications. The compound's stability under various reaction conditions has also been systematically evaluated, establishing it as a reliable intermediate for scale-up processes.

Emerging applications in radiopharmaceutical development have further expanded the utility of this compound. The presence of multiple halogens allows for straightforward isotopic exchange, making 3-Bromo-5-Chloro-4-fluorophenol a valuable precursor for PET tracer development. Recent preclinical studies have demonstrated its incorporation into novel imaging agents targeting neurological disorders, with promising results in animal models.

While the current research landscape shows significant promise, challenges remain in optimizing the synthetic routes for large-scale production and further exploring the structure-activity relationships of derivatives. Future directions may include computational modeling to predict novel applications and the development of greener synthetic protocols. The continued investigation of CAS 1805518-67-5 and its derivatives is expected to yield important contributions to both fundamental chemical biology and applied pharmaceutical research.